Cas no 542-18-7 (chlorocyclohexane)

• Product Name: chlorocyclohexane
• CAS No: 542-18-7
• MF: C₆H₁₁Cl
• MW: 118.604541063309
• MDL: MFCD00003822
• CID: 38205
• PubChem ID: 10952
• Update Time: 2025-07-29

chlorocyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl chloride
• CHLOROCYCLOHEXANE
• 3-chloro-1-cyclohexene
• 3-chlorocyclohexane
• 3-chloro-cyclohexen
• 3-cyclohexenylchloride
• Chlorcyclohexan
• Chlor-cyclohexan(FormI)
• cyclohexane,chloro-
• Cyclohexylchlorid
• Monochlorocyclohexane
• CHLOROHEXAMETHYLENE
• CHLORHEXAMETHYLENE
• Hexahydrochlorobenzene
• 1-chlorocyclohexane
• 2-chlorocyclohexane
• Cyclohexane,chloro
• cyclohexyl monochloride
• EINECS 208-806-6
• Chlorzyklohexan
• 542-18-7
• A830041
• BRN 1900796
• 4-05-00-00048 (Beilstein Handbook Reference)
• MFCD00003822
• DTXSID3052193
• EC 208-806-6
• chlor-cyclohexane
• CHEBI:39156
• CHLOROCYCLOHEXANE [HSDB]
• PNV8C821FH
• UNII-PNV8C821FH
• NSC-8434
• AM90219
• cyclohexylchloride
• EN300-19881
• LS-13160
• Chlorocyclohexane, 99%
• SCHEMBL22803
• NS00009219
• CYCLOHEXYL CHLORIDE [MI]
• Q15402014
• J-520026
• 5-BROMO-4-CHLORO-3-INDOLYLALPHA-D-MANNOPYRANOSIDE
• AI3-23841
• chloro-cyclohexane
• Cyclohexane, chloro-
• InChI=1/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-5H
• HSDB 2801
• NSC8434
• FT-0624210
• NSC 8434
• chloranylcyclohexane
• AKOS005207255
• cyclohexane, chloro
• STL280356
• DTXCID8030764
• DB-021196
• CHEBI:39154
• Monochlorocyclohexane; Cyclohexyl Chloride; NSC 8434
• chlorocyclohexane

• MDL： MFCD00003822
• Inchi： 1S/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： UNFUYWDGSFDHCW-UHFFFAOYSA-N
• SMILES： ClC1CCCCC1
• BRN： 1900796

Computed Properties

• Exact Mass: 118.05500
• Monoisotopic Mass: 118.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1 g/mL at 25 °C(lit.)
• Melting Point: -44°C(lit.)
• Boiling Point: 143°C
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.462(lit.)
• Solubility: 0.40g/l
• Water Partition Coefficient: 0.02 g/L (20 ºC)
• PSA: 0.00000
• LogP: 2.55790
• Merck: 2732
• Solubility: Insoluble in water, easily soluble in chloroform. Can interact with ethanol; Ether; Acetone is miscible with benzene.

chlorocyclohexane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S37/39-S16
• RTECS：GU8685000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.1-7.5%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20; R36/37/38
• Packing Group：III
• Hazard Level：3
• Storage Condition：易挥发，密封保存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on chlorocyclohexane

Introduction to Chlorocyclohexane (CAS No. 542-18-7)

Chlorocyclohexane (CAS No. 542-18-7) is a cyclic organic compound with a chlorine atom attached to a cyclohexane ring. This compound has been the subject of extensive research due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of chlorocyclohexane is C₆H₁₁Cl, and its molecular weight is approximately 112.61 g/mol. The compound exists in two isomeric forms: 1-chlorocyclohexane and 2-chlorocyclohexane. These isomers differ in the position of the chlorine atom on the cyclohexane ring, which can significantly influence their chemical reactivity and physical properties.

Chlorocyclohexane is a colorless liquid with a mild, ether-like odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and diethyl ether. The compound has a boiling point of around 130°C and a melting point of -75°C, making it suitable for various industrial processes that require moderate temperatures.

In the field of pharmaceutical research, chlorocyclohexane has shown promise as an intermediate in the synthesis of several drugs. For instance, it can be used to produce antifungal agents and other therapeutic compounds. Recent studies have explored its potential as a precursor in the development of new antiviral drugs, particularly those targeting viral replication mechanisms.

The chemical reactivity of chlorocyclohexane is primarily attributed to the presence of the chlorine atom. This functional group can undergo various reactions, such as nucleophilic substitution (SN1 and SN2), elimination reactions (E1 and E2), and addition reactions with nucleophiles. These reactions make chlorocyclohexane a versatile building block in organic synthesis.

In materials science, chlorocyclohexane has been investigated for its use in the production of polymers and copolymers. Its ability to undergo polymerization reactions can lead to the formation of novel materials with unique properties, such as enhanced mechanical strength and thermal stability. These materials have potential applications in areas like coatings, adhesives, and composite materials.

The environmental impact of chlorocyclohexane has also been a topic of interest. While it is not classified as a hazardous substance under current regulations, its release into the environment should be carefully managed to prevent potential ecological harm. Studies have shown that chlorocyclohexane can biodegrade under certain conditions, but its persistence in aquatic environments requires further investigation.

In terms of safety, handling chlorocyclohexane requires appropriate precautions due to its flammability and potential for skin and eye irritation. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound. Additionally, proper ventilation should be ensured to minimize inhalation risks.

The global market for chlorocyclohexane is driven by its diverse applications in various industries. The demand for this compound is expected to grow due to increasing research activities in pharmaceuticals and materials science. Key players in the market are focusing on developing new synthesis methods to improve yield and reduce production costs.

In conclusion, chlorocyclohexane (CAS No. 542-18-7) is a versatile compound with significant potential in multiple fields. Its unique chemical properties make it an important intermediate in pharmaceutical synthesis and a valuable building block in materials science. Ongoing research continues to uncover new applications and improve our understanding of this compound's behavior in different environments.